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Compound of Interest

Compound Name:
4-Chloronaphthalene-1-

carbaldehyde

CAS No.: 5471-26-1

Cat. No.: B1606312

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of a
Functionalized Naphthalene Core
4-Chloronaphthalene-1-carbaldehyde is a bifunctional aromatic compound that merges the

rigid, planar structure of a naphthalene ring with the versatile reactivity of an aldehyde and the

electronic influence of a chlorine substituent. This unique combination of features makes it a

valuable and underexplored building block in various fields of chemical research, from the

synthesis of novel therapeutic agents to the development of advanced organic materials. The

naphthalene core provides a scaffold known for its favorable pharmacokinetic properties and its

ability to participate in π-π stacking interactions, which is crucial for applications in materials

science. The aldehyde group serves as a reactive handle for a multitude of chemical

transformations, while the chlorine atom can modulate the electronic properties of the molecule

and serve as a site for further functionalization. This guide provides a comprehensive overview
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of the potential applications of 4-Chloronaphthalene-1-carbaldehyde, offering field-proven

insights and detailed experimental frameworks to unlock its synthetic utility.

Core Properties and Synthesis
Before delving into its applications, it is essential to understand the fundamental properties and

synthesis of 4-Chloronaphthalene-1-carbaldehyde.

Property Value Reference

CAS Number 5471-26-1 [1]

Molecular Formula C₁₁H₇ClO [1]

Molecular Weight 190.63 g/mol [1]

Appearance
Likely a solid at room

temperature

Inferred from related

compounds

A common synthetic route to 4-Chloronaphthalene-1-carbaldehyde involves the formylation

of 1-chloronaphthalene. One established method is the Rieche formylation, which utilizes a

dichloromethyl methyl ether in the presence of a Lewis acid like tin(IV) chloride.[1]

Experimental Protocol: Synthesis of 4-
Chloronaphthalene-1-carbaldehyde[1]

To a stirred solution of tin(IV) chloride (1.0 M in dichloromethane, 0.026 mol) in

dichloromethane (10 mL), add dichloromethyl methyl ether (0.026 mol) at ambient

temperature.

Stir the resulting solution for one hour.

Add a solution of 1-chloronaphthalene (0.021 mol) in dichloromethane.

Continue stirring the reaction mixture at ambient temperature for approximately 18 hours.

Upon completion, quench the reaction with water.
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Wash the organic layer sequentially with water and a saturated aqueous solution of sodium

chloride.

Dry the organic layer over anhydrous sodium sulfate and filter.

Concentrate the filtrate under reduced pressure to yield the crude 4-chloronaphthalene-1-
carbaldehyde. Further purification can be achieved by column chromatography or

recrystallization.

I. Applications in Medicinal Chemistry and Drug
Discovery
The naphthalene scaffold is a privileged structure in medicinal chemistry, appearing in

numerous FDA-approved drugs. The aldehyde functionality of 4-Chloronaphthalene-1-
carbaldehyde provides a gateway to a diverse range of bioactive molecules, most notably

through the formation of Schiff bases.

A. Synthesis of Schiff Bases with Potential Biological
Activity
Schiff bases, or imines, are formed through the condensation reaction between an aldehyde

and a primary amine. This reaction is a robust and high-yielding method for introducing

molecular diversity. Schiff bases derived from substituted naphthaldehydes have demonstrated

a wide spectrum of biological activities, including antibacterial, antifungal, and anticancer

properties.[2][3][4]

The general mechanism for Schiff base formation is initiated by the nucleophilic attack of the

primary amine on the electrophilic carbonyl carbon of the aldehyde, followed by dehydration to

yield the imine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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